![molecular formula C14H19N3O B6243661 1-[(2R)-aziridine-2-carbonyl]-4-(3-methylphenyl)piperazine CAS No. 2416218-50-1](/img/no-structure.png)
1-[(2R)-aziridine-2-carbonyl]-4-(3-methylphenyl)piperazine
Overview
Description
1-(2R)-Aziridine-2-carbonyl]-4-(3-methylphenyl)piperazine (abbreviated as 1-A2CP) is a heterocyclic compound consisting of a piperazine ring with an aziridine-2-carbonyl group attached to the nitrogen atom. It is an important intermediate in the synthesis of various pharmaceuticals and other compounds due to its unique structure, reactivity, and stability. 1-A2CP is also used as a catalyst in some reactions, as well as a reagent for the synthesis of other compounds.
Mechanism of Action
1-[(2R)-aziridine-2-carbonyl]-4-(3-methylphenyl)piperazine is an important intermediate in the synthesis of various drugs and other compounds due to its unique structure and reactivity. It can act as a catalyst in some reactions, as well as a reagent for the synthesis of other compounds. In addition, 1-[(2R)-aziridine-2-carbonyl]-4-(3-methylphenyl)piperazine can form nanostructures that can be used to deliver drugs to specific target sites.
Biochemical and Physiological Effects
1-[(2R)-aziridine-2-carbonyl]-4-(3-methylphenyl)piperazine is a heterocyclic compound with a unique structure and reactivity. It has been studied for its potential applications in the pharmaceutical and chemical industries. However, its biochemical and physiological effects are not yet fully understood.
Advantages and Limitations for Lab Experiments
1-[(2R)-aziridine-2-carbonyl]-4-(3-methylphenyl)piperazine has several advantages in laboratory experiments. It is relatively easy to synthesize, and it is stable and non-toxic. In addition, it can be used as a catalyst in some reactions, and it can form nanostructures that can be used to deliver drugs to specific target sites. However, there are some limitations to its use in laboratory experiments. It is not soluble in water, and it has a limited shelf life.
Future Directions
1-[(2R)-aziridine-2-carbonyl]-4-(3-methylphenyl)piperazine is an important intermediate in the synthesis of various drugs and other compounds. Its potential applications in the pharmaceutical and chemical industries are still being explored. Some future directions for research include: further study of its biochemical and physiological effects; exploring its potential as a drug delivery system; and development of new synthesis methods for 1-[(2R)-aziridine-2-carbonyl]-4-(3-methylphenyl)piperazine. In addition, further research into its stability, reactivity, and solubility could lead to new applications for 1-[(2R)-aziridine-2-carbonyl]-4-(3-methylphenyl)piperazine.
Synthesis Methods
1-[(2R)-aziridine-2-carbonyl]-4-(3-methylphenyl)piperazine can be synthesized by the reaction of 2-methyl-4-chloropiperazine with ethyl chloroformate in the presence of anhydrous potassium carbonate. The reaction is carried out at room temperature in a solvent such as dichloromethane, and the product is isolated by filtration.
Scientific Research Applications
1-[(2R)-aziridine-2-carbonyl]-4-(3-methylphenyl)piperazine has been extensively studied for its applications in the pharmaceutical and chemical industries. It has been used as an intermediate in the synthesis of various drugs, including antibiotics, antifungals, and antivirals. It has also been used in the synthesis of other compounds, such as herbicides, insecticides, and dyes. In addition, 1-[(2R)-aziridine-2-carbonyl]-4-(3-methylphenyl)piperazine has been studied as a potential drug delivery system, as it can be used to form nanostructures that can be used to deliver drugs to specific target sites.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(2R)-aziridine-2-carbonyl]-4-(3-methylphenyl)piperazine involves the reaction of 3-methylbenzylamine with aziridine-2-carboxylic acid followed by coupling with piperazine-1-carboxylic acid. The aziridine-2-carboxylic acid is first prepared by the reaction of ethyleneimine with chloroacetic acid. The final product is obtained by purification of the crude product using column chromatography.", "Starting Materials": [ "Chloroacetic acid", "Ethyleneimine", "3-methylbenzylamine", "Aziridine-2-carboxylic acid", "Piperazine-1-carboxylic acid" ], "Reaction": [ "Step 1: Ethyleneimine is reacted with chloroacetic acid to form aziridine-2-carboxylic acid.", "Step 2: Aziridine-2-carboxylic acid is reacted with 3-methylbenzylamine to form the corresponding aziridine derivative.", "Step 3: The aziridine derivative is then coupled with piperazine-1-carboxylic acid to form the final product, 1-[(2R)-aziridine-2-carbonyl]-4-(3-methylphenyl)piperazine.", "Step 4: The crude product is purified using column chromatography to obtain the final product in pure form." ] } | |
CAS RN |
2416218-50-1 |
Product Name |
1-[(2R)-aziridine-2-carbonyl]-4-(3-methylphenyl)piperazine |
Molecular Formula |
C14H19N3O |
Molecular Weight |
245.3 |
Purity |
95 |
Origin of Product |
United States |
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